Cas no 1157009-76-1 (N-[(oxolan-2-yl)methyl]oxan-4-amine)

• Product Name: N-[(oxolan-2-yl)methyl]oxan-4-amine
• CAS No: 1157009-76-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5176766
• PubChem ID: 43608447
• Update Time: 2026-03-05

N-[(oxolan-2-yl)methyl]oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(oxolan-2-ylmethyl)oxan-4-amine
• N-[(oxolan-2-yl)methyl]oxan-4-amine
• n-((Tetrahydrofuran-2-yl)methyl)tetrahydro-2h-pyran-4-amine
• 2H-Pyran-4-amine, tetrahydro-N-[(tetrahydro-2-furanyl)methyl]-

• Inchi： 1S/C10H19NO2/c1-2-10(13-5-1)8-11-9-3-6-12-7-4-9/h9-11H,1-8H2
• InChI Key： LUJOWYJOQDXLQW-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• XLogP3: 0.6
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on N-[(oxolan-2-yl)methyl]oxan-4-amine

N-[(Oxolan-2-yl)methyl]oxan-4-amine (CAS No. 1157009-76-1): An Overview of a Promising Compound in Medicinal Chemistry

N-[(Oxolan-2-yl)methyl]oxan-4-amine (CAS No. 1157009-76-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as N-(2-tetrahydrofuranylmethyl)-tetrahydro-2H-pyran-4-amine, is a member of the amines and oxolanes family, characterized by its nitrogen-containing heterocyclic structure. The compound's molecular formula is C₁₀H₁₉NO₂, and it has a molecular weight of 189.26 g/mol.

The N-(2-tetrahydrofuranylmethyl)-tetrahydro-2H-pyran-4-amine molecule is of particular interest due to its potential as a lead compound in drug discovery. Recent studies have highlighted its role in modulating various biological pathways, making it a valuable candidate for further investigation. The compound's structure allows for the formation of stable complexes with biomolecules, which can be exploited for therapeutic purposes.

In the context of medicinal chemistry, N-(2-tetrahydrofuranylmethyl)-tetrahydro-2H-pyran-4-amine has been studied for its potential as an inhibitor of specific enzymes and receptors. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets in the development of drugs for various diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders. The compound's ability to selectively bind to these receptors makes it a promising candidate for the development of novel therapeutics.

Recent advancements in computational chemistry have also contributed to the understanding of N-(2-tetrahydrofuranylmethyl)-tetrahydro-2H-pyran-4-amine. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the compound's conformational flexibility and its interactions with biological targets. These studies have revealed that the compound can adopt multiple conformations, which may influence its binding affinity and selectivity towards different receptors.

In addition to its potential as a therapeutic agent, N-(2-tetrahydrofuranylmethyl)-tetrahydro-2H-pyran-4-amine has been explored for its use in drug delivery systems. The compound's solubility properties and stability make it suitable for incorporation into various formulations, such as nanoparticles and liposomes. These delivery systems can enhance the bioavailability and efficacy of the compound, making it more effective in treating diseases.

The synthesis of N-(2-tetrahydrofuranylmethyl)-tetrahydro-2H-pyran-4-amine has been optimized through various synthetic routes, including catalytic hydrogenation and nucleophilic substitution reactions. These methods have improved the yield and purity of the compound, making it more accessible for research and development purposes. The ease of synthesis and scalability are crucial factors in the commercialization of new drugs.

Clinical trials involving N-(2-tetrahydrofuranylmethyl)-tetrahydro-2H-pyran-4-amine are currently underway to evaluate its safety and efficacy in treating specific conditions. Preliminary results have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties. These findings have paved the way for further clinical studies to explore its full therapeutic potential.

In conclusion, N-(2-tetrahydrofuranylmethyl)-tetrahydro-2H-pyran-4-amine (CAS No. 1157009-76-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural properties, combined with recent advancements in computational and synthetic chemistry, make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities, N-(2-tetrahydrofuranylmethyl)-tetrahydro-2H-pyran-4-amine is poised to play a significant role in the discovery of novel therapeutics.